8-methoxy-N-(4-methoxyphenyl)-2H-chromene-3-carboxamide

• IUPAC Name: 8-methoxy-N-(4-methoxyphenyl)-2H-chromene-3-carboxamide
• InChI: InChI=1S/C18H17NO4/c1-21-15-8-6-14(7-9-15)19-18(20)13-10-12-4-3-5-16(22-2)17(12)23-11-13/h3-10H,11H2,1-2H3,(H,19,20)
• InChI Key: DAQUNDCGLQWHHN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC3=C(C(=CC=C3)OC)OC2
• Molecular Formula: C18H17NO4
• DSSTOX Substance ID: DTXSID101325759
• Molecular Weight: 311.3 g/mol
• Solubility: 17.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 288861-42-7

Description

• Chemical Structure : It consists of a chromene core with a carboxamide group and a trifluoromethylphenylimino substituent.

Scientific Research Applications

Crystal Structure and Polymorphism

4-Oxo-N-phenyl-4H-chromene-2-carboxamide and its derivatives, including a structurally related compound, 7-methoxy-4-oxo-N-p-tolyl-4H-chromene-2-carboxamide, exhibit unique crystal structures and polymorphism. These compounds crystallize in different space groups, showcasing diverse conformational arrangements around the C-N bond and the amide O atom's orientation relative to the pyran ring. This structural variability indicates potential applications in the development of crystalline materials with tailored properties (Reis et al., 2013).

Synthetic Routes

Rapid synthesis techniques have been developed for 4-oxo-4H-chromene-3-carboxylic acid, an important intermediate in creating biologically active compounds. These methods involve reactions starting from commercially available precursors, demonstrating the compound's relevance in facilitating efficient synthesis pathways for chemical research and drug development (Zhu et al., 2014).

Antioxidant and Antibacterial Activities

Chromene derivatives, including those similar to 8-methoxy-N-(4-methoxyphenyl)-2H-chromene-3-carboxamide, have been explored for their antioxidant and antibacterial properties. One-pot synthesis methods have led to new compounds showing significant activity against bacterial strains and notable antioxidant capabilities. These findings underscore the potential of chromene derivatives in developing new therapeutic agents (Subbareddy & Sumathi, 2017).

Solvatochromic Properties

The solvatochromic behavior of certain chromene derivatives, which change color based on the solvent's polarity, suggests applications in developing sensitive chemical sensors and molecular switches. This property is significant for materials science, offering pathways to new technologies based on solvent-responsive materials (Chitreddy & Shanmugam, 2017).

GPR35 Receptor Agonists

Research into 8-amido-chromen-4-one-2-carboxylic acid derivatives, structurally related to this compound, has led to the discovery of novel agonists for the G protein-coupled orphan receptor GPR35. These compounds, exhibiting high selectivity and potency, highlight the chromene scaffold's utility in designing receptor-specific drugs, potentially for treating various diseases (Funke et al., 2013).